RapaLink-1

• Molecular Formula: C91H138N12O24
• Molecular Weight: 1784.1 g/mol
• SMILES: CC1CCC2CC(C(=CC=CC=CC(CC(C(=O)C(C(C(=CC(C(=O)CC(OC(=O)C3CCCCN3C(=O)C(=O)C1(O2)O)C(C)CC4CCC(C(C4)OC)OCCOCC5=CN(N=N5)CCOCCOCCOCCOCCOCCOCCOCCOCCC(=O)NCCCCN6C7=NC=NC(=C7C(=N6)C8=CC9=C(C=C8)OC(=N9)N)N)C)C)O)OC)C)C)C)OC
• InChI: InChI=1S/C91H138N12O24/c1-60-18-12-11-13-19-61(2)76(112-8)55-70-24-21-66(7)91(111,127-70)85(108)88(109)102-29-16-14-20-72(102)89(110)125-77(56-73(104)62(3)51-65(6)83(107)84(114-10)82(106)64(5)50-60)63(4)52-67-22-25-75(78(53-67)113-9)124-49-48-123-58-69-57-101(100-98-69)31-33-116-35-37-118-39-41-120-43-45-122-47-46-121-44-42-119-40-38-117-36-34-115-32-27-79(105)94-28-15-17-30-103-87-80(86(92)95-59-96-87)81(99-103)68-23-26-74-71(54-68)97-90(93)126-74/h11-13,18-19,23,26,51,54,57,59-60,62-64,66-67,70,72,75-78,83-84,107,111H,14-17,20-22,24-25,27-50,52-53,55-56,58H2,1-10H3,(H2,93,97)(H,94,105)(H2,92,95,96)/b13-11+,18-12+,61-19+,65-51+/t60-,62-,63-,64-,66-,67-,70+,72-,75+,76-,77+,78-,83+,84+,91-/m1/s1
• InChIKey: QDOGZMBPRITPMZ-LFEDRMHTSA-N

Researchers face persistent mTOR pathway reactivation and acquired resistance (e.g., F2108L, M2327I mutants) with first- or second-gen inhibitors. RapaLink-1 is a 3rd-gen bivalent mTOR inhibitor that directly addresses this: - Dual-binding pharmacophore ensures sustained mTORC1/2 blockade even when one binding site mutates. - Provides deep, durable p-4EBP1 suppression (IC50 ~1.56 nM) not achievable with rapamycin or ATP-competitive TORKi alone. - Brain-penetrant; drives orthotopic GBM tumor regression in vivo. Ideal chemical probe for resistance mechanism studies, autophagy, and transplant immunology.

RapaLink-1 (CAS 1887095-82-0): 第三代双价 mTOR 抑制剂的技术基线概述

该化合物通用名为 RapaLink-1 (CAS 1887095-82-0)，是一种第三代、双价 mTOR（哺乳动物雷帕霉素靶蛋白）抑制剂。其化学结构通过惰性化学接头将第一代 mTOR 抑制剂雷帕霉素 (Rapamycin) 与第二代 mTOR 激酶抑制剂 (TORKi) MLN0128 (Sapanisertib) 共价连接，形成单一分子实体 [1]。其分子式为 C91H138N12O24，分子量约为 1784.14 g/mol 。RapaLink-1 旨在通过同时占据 mTOR 蛋白上的两个独立药物结合口袋——FKBP12-FRB 结构域结合位点（雷帕霉素作用位点）和 ATP 结合口袋（MLN0128 作用位点）——产生双价相互作用，从而实现对 mTORC1/2 信号通路的深度抑制，并克服对第一代和第二代 mTOR 抑制剂的耐药性 [1][2]。

• [1] Rodrik-Outmezguine VS, Okaniwa M, Yao Z, et al. Overcoming mTOR resistance mutations with a new-generation mTOR inhibitor. Nature. 2016;534(7606):272-276. View Source
• [2] Fan QW, Nicolaides TP, Weiss WA. Inhibiting 4EBP1 in Glioblastoma. Clin Cancer Res. 2018;24(1):14-21. View Source

RapaLink-1 不可替代的技术原因：为何不能简单互换同类 mTOR 抑制剂

RapaLink-1 的化学结构决定了其独特的双价作用机制，这使得它无法被任何第一代（如 Rapamycin、Everolimus、Temsirolimus）或第二代 ATP 竞争性 mTOR 激酶抑制剂（如 MLN0128、AZD8055、Torin1）简单替代。传统的雷帕霉素类似物仅能结合 FKBP12-FRB 结构域，产生对 mTORC1 的部分且不稳定的抑制，并易导致 p-4EBP1 的反馈性再磷酸化而产生耐药 [1]。而第二代 TORKi 尽管能抑制 mTORC1/2 的 ATP 口袋，但在体内的滞留时间短，疗效有限，且面临 mTOR 激酶域突变（如 F2108L、M2327I）导致的获得性耐药 [2]。RapaLink-1 通过共价连接将两种药效团整合于同一分子，利用双价结合产生的亲和力效应，不仅能同时抑制 mTORC1 和 mTORC2，更关键的是，它能在其中一个结合口袋发生耐药突变时，依靠另一个口袋的高亲和力结合维持对 mTOR 信号通路的有效阻断，从而克服了单靶点抑制剂的内在缺陷 [1][3]。以下定量证据将详细阐明这些不可替代的差异化优势。

• [1] Yang G, Francis D, Krycer JR, et al. Dissecting the biology of mTORC1 beyond rapamycin. Sci Signal. 2021;14(701):eabe0161. View Source
• [2] Fan QW, Nicolaides TP, Weiss WA. A Kinase Inhibitor Targeted to mTORC1 Drives Regression in Glioblastoma. Cancer Cell. 2017;31(3):424-435. View Source
• [3] Rodrik-Outmezguine VS, Okaniwa M, Yao Z, et al. Overcoming mTOR resistance mutations with a new-generation mTOR inhibitor. Nature. 2016;534(7606):272-276. View Source

RapaLink-1 相对于同类 mTOR 抑制剂的定量差异化证据指南

细胞活力抑制效力：RapaLink-1 对比 MLN0128 在 BRAF V600E 突变型胶质瘤细胞中的 IC50 差异

在 BRAF V600E 突变、CDKN2A 缺失的小儿胶质瘤模型中，RapaLink-1 对细胞活力的抑制效力显著优于其结构组成成分之一的第二代 mTOR 激酶抑制剂 MLN0128。使用 CellTiter-Glo 发光法细胞活力测定，RapaLink-1 的 IC50 范围为 3.5-8.2 nM，而 MLN0128 的 IC50 范围为 22.9-120.2 nM [1]。这表明 RapaLink-1 通过双价结合机制，其细胞水平的效力相比单一 ATP 竞争性抑制剂提升了约 3 至 34 倍。

Evidence Dimension	细胞活力抑制 (IC50)
Target Compound Data	3.5-8.2 nM
Comparator Or Baseline	MLN0128 (Sapanisertib)
Quantified Difference	效力提升约 3-34 倍 (MLN0128 IC50 为 22.9-120.2 nM)
Conditions	BRAF V600E 突变、CDKN2A 缺失的小儿胶质瘤细胞，CellTiter-Glo 发光法细胞活力测定

Why This Matters

对于需要高效抑制 mTOR 信号通路的研究，RapaLink-1 提供了远超其单一 ATP 竞争性组分 MLN0128 的细胞效力，这在处理对传统 TORKi 不敏感的细胞模型时尤为关键。

• [1] Academic presentation: Gaining a Mechanistic Understanding of Therapy Evasion from Dual Mapk Pathway Inhibition in a Syngeneic BRAF V600E Mutant CDKN2A Deleted Mouse Model to Preempt Resistance in Patients with BRAF V600E Mutant Pediatric Glioma. TMOD-03, 2019. View Source

体内抗肿瘤效力：RapaLink-1 对比雷帕霉素和 MLN0128 在异种移植模型中的肿瘤生长抑制差异

在胶质母细胞瘤 (GBM) 的体内原位异种移植模型中，RapaLink-1 展现出其组分药物所不具备的诱导肿瘤消退的能力。研究显示，经 RapaLink-1 治疗后，肿瘤出现初始消退并随后稳定，而接受溶剂对照、雷帕霉素或 MLN0128 治疗的组别，肿瘤则持续稳定生长 [1]。另一项针对颅内 GBM 模型的研究进一步证实，RapaLink-1 能够驱动肿瘤消退，并显著延长荷瘤小鼠的生存期 [2]。相比之下，MLN0128 由于在体内的滞留时间短，其体内疗效显著受限 [2]。

Evidence Dimension	体内肿瘤生长响应
Target Compound Data	诱导肿瘤初始消退并随后稳定
Comparator Or Baseline	雷帕霉素 (Rapamycin), MLN0128
Quantified Difference	定性差异: RapaLink-1 诱导消退/稳定；对照组及单药组持续生长
Conditions	胶质母细胞瘤原位异种移植小鼠模型

Why This Matters

对于体内药效学研究，特别是需要评估药物诱导肿瘤消退能力的研究，RapaLink-1 是唯一能提供此种深度响应的 mTOR 抑制剂，其体内活性远非雷帕霉素或 MLN0128 可比。

• [1] GLPBIO. RapaLink-1 product page. View Source
• [2] Fan QW, Nicolaides TP, Weiss WA. A Kinase Inhibitor Targeted to mTORC1 Drives Regression in Glioblastoma. Cancer Cell. 2017;31(3):424-435. View Source

免疫抑制效力：RapaLink-1 对比雷帕霉素在抑制 T 细胞增殖和延长移植物存活方面的差异

在同种异体移植排斥小鼠模型中，RapaLink-1 在抑制 T 细胞增殖和延长移植物存活时间方面均显著优于其结构组分雷帕霉素 [1]。机制研究表明，RapaLink-1 能更有效地降低 T 细胞中 mTORC1 下游关键效应分子 p-4E-BP1 的水平，从而更有效地调节免疫反应，促进调节性 T 细胞 (Treg) 增殖并抑制炎性 Th1 和 Th17 细胞 [2]。这一优势源于 RapaLink-1 对 mTORC1 信号通路的更完全、更持久的抑制。

Evidence Dimension	T 细胞增殖抑制及移植物存活时间
Target Compound Data	显著抑制 T 细胞增殖；显著延长移植物存活时间
Comparator Or Baseline	雷帕霉素 (Rapamycin)
Quantified Difference	定性描述: RapaLink-1 效果更优，具有统计学显著性
Conditions	同种异体移植排斥小鼠模型

Why This Matters

对于从事器官移植、自身免疫性疾病或免疫调节研究的科研人员，RapaLink-1 提供了比传统 mTOR 抑制剂雷帕霉素更强大的免疫抑制和免疫调节功能，有望成为研究 mTOR 信号在免疫调节中作用的更优工具分子。

• [1] Ning X, et al. RapaLink-1 outperforms rapamycin in alleviating allogeneic graft rejection by inhibiting the mTORC1-4E-BP1 pathway in mice. Int Immunopharmacol. 2023;125(Pt B):111112. View Source
• [2] Ning X, et al. RapaLink-1 outperforms rapamycin in alleviating allogeneic graft rejection by inhibiting the mTORC1-4E-BP1 pathway in mice. Int Immunopharmacol. 2023;125(Pt B):111112. View Source

血脑屏障穿透能力：RapaLink-1 的高分子量与脑渗透性悖论

尽管 RapaLink-1 的分子量高达 ~1784 g/mol ，远超传统小分子药物穿透血脑屏障 (BBB) 的 Lipinski 规则限制，但多项研究证实其能够有效穿过血脑屏障并在脑内蓄积 [1][2]。这与大多数大分子或蛋白降解靶向嵌合体 (PROTAC) 分子无法穿透 BBB 形成鲜明对比。进一步研究揭示，RapaLink-1 的细胞摄取和 BBB 穿透能力依赖于干扰素诱导跨膜蛋白 (IFITMs) 的介导 [3]。这一发现解释了其独特的药代动力学特性，并为设计具有脑渗透性的大分子药物提供了新范式。

Evidence Dimension	血脑屏障穿透性
Target Compound Data	能够穿透并蓄积于脑内
Comparator Or Baseline	典型的大分子药物 / PROTACs
Quantified Difference	定性差异: RapaLink-1 是少数具有 BBB 穿透能力的大分子 mTOR 抑制剂
Conditions	体内小鼠模型，原位颅内胶质母细胞瘤模型

Why This Matters

对于研究脑部疾病（特别是胶质母细胞瘤、神经退行性疾病）的科研人员，RapaLink-1 是当前极少数能够有效穿透血脑屏障、靶向脑内 mTOR 信号通路的高效抑制剂，是研究中枢神经系统疾病不可或缺的工具化合物。

• [1] Fan QW, Nicolaides TP, Weiss WA. A Kinase Inhibitor Targeted to mTORC1 Drives Regression in Glioblastoma. Cancer Cell. 2017;31(3):424-435. View Source
• [2] Grantome. Improving the efficacy of mTOR inhibition. Award Information. View Source
• [3] Lou K, et al. A passage for linkers. Nat Chem Biol. 2023;19(1):15-16. View Source

克服获得性耐药突变：RapaLink-1 对 mTOR 激酶域突变体的抑制能力

RapaLink-1 的核心设计优势之一在于其能够克服对第一代和第二代 mTOR 抑制剂的获得性耐药。研究明确显示，对于携带 mTOR 激酶域耐药突变（如 F2108L 和 M2327I）的肿瘤细胞，第一代抑制剂雷帕霉素和第二代 ATP 竞争性抑制剂 MLN0128 均失去抑制活性。然而，RapaLink-1 通过其双价结合机制，仍能有效抑制这些耐药突变体的 mTOR 信号通路，并阻断癌细胞增殖 [1]。这种能力源于其两个药效团可以独立地与靶点结合，当一个结合位点因突变而亲和力下降时，另一个结合位点仍能提供足够的结合力来维持抑制作用。

Evidence Dimension	对 mTOR 耐药突变体的抑制活性
Target Compound Data	有效抑制 mTOR 信号和细胞增殖
Comparator Or Baseline	雷帕霉素 (Rapamycin), MLN0128 (Sapanisertib)
Quantified Difference	定性差异: RapaLink-1 保持有效，而单药完全失效
Conditions	表达 mTOR F2108L 或 M2327I 耐药突变的细胞模型

Why This Matters

对于研究肿瘤耐药机制或开发克服耐药策略的科学家，RapaLink-1 是唯一能够有效抑制由 mTOR 激酶域突变导致的获得性耐药的商业化工具分子，是研究此类耐药模型的必备试剂。

• [1] Rodrik-Outmezguine VS, Okaniwa M, Yao Z, et al. Overcoming mTOR resistance mutations with a new-generation mTOR inhibitor. Nature. 2016;534(7606):272-276. View Source

基于证据的 RapaLink-1 最佳科研与工业应用场景

脑肿瘤（特别是胶质母细胞瘤）的体内外药理学研究

鉴于 RapaLink-1 是极少数兼具高效 mTOR 抑制活性和血脑屏障穿透能力的大分子化合物，它是研究脑肿瘤（如胶质母细胞瘤 GBM）的首选工具分子。其能够驱动原位 GBM 模型肿瘤消退的能力，使其成为评估 mTOR 靶向治疗在脑内真实疗效的理想阳性对照或核心研究化合物 [1][2]。

克服 mTOR 抑制剂获得性耐药的机制研究与新策略开发

当研究涉及由 mTOR 激酶域突变（如 F2108L、M2327I）介导的对雷帕霉素类似物或第二代 TORKi 的耐药时，RapaLink-1 是当前唯一可用的、能有效抑制此类耐药模型的研究工具。它可作为探针，用于解析耐药机制、筛选协同用药组合或评估下一代 mTOR 抑制剂克服耐药的能力 [3]。

需要深度、持久抑制 mTORC1 信号通路的细胞生物学研究

对于需要完全抑制 mTORC1 下游信号，特别是 p-4EBP1 磷酸化的研究（如自噬、蛋白质翻译、细胞代谢调控），RapaLink-1 比雷帕霉素或单独使用 TORKi 更为有效。雷帕霉素对 p-4EBP1 的抑制不完全且短暂，而 RapaLink-1 能提供更深、更持久的抑制，这对于探究 mTORC1 的全面生物学功能至关重要 [4][5]。

免疫调节与器官移植排斥的体内机制研究

在同种异体移植排斥等免疫相关动物模型中，RapaLink-1 展现出优于雷帕霉素的免疫抑制和免疫调节能力。它能更有效地抑制 T 细胞增殖、延长移植物存活时间，并促进 Treg 细胞扩增。这使得 RapaLink-1 成为研究 mTOR 信号在适应性免疫应答、移植耐受及自身免疫性疾病中作用机制的强效体内工具 [6]。

• [1] Fan QW, Nicolaides TP, Weiss WA. A Kinase Inhibitor Targeted to mTORC1 Drives Regression in Glioblastoma. Cancer Cell. 2017;31(3):424-435. View Source
• [2] Grantome. Improving the efficacy of mTOR inhibition. Award Information. View Source
• [3] Rodrik-Outmezguine VS, Okaniwa M, Yao Z, et al. Overcoming mTOR resistance mutations with a new-generation mTOR inhibitor. Nature. 2016;534(7606):272-276. View Source
• [4] Yang G, Francis D, Krycer JR, et al. Dissecting the biology of mTORC1 beyond rapamycin. Sci Signal. 2021;14(701):eabe0161. View Source
• [5] Fan QW, Nicolaides TP, Weiss WA. Inhibiting 4EBP1 in Glioblastoma. Clin Cancer Res. 2018;24(1):14-21. View Source
• [6] Ning X, et al. RapaLink-1 outperforms rapamycin in alleviating allogeneic graft rejection by inhibiting the mTORC1-4E-BP1 pathway in mice. Int Immunopharmacol. 2023;125(Pt B):111112. View Source